Cas no 42927-46-8 (1,2,3,5-Tetra-O-acetyl-D-xylofuranose NEW)

• Product Name: 1,2,3,5-Tetra-O-acetyl-D-xylofuranose NEW
• CAS No: 42927-46-8
• MF: C₁₃H₁₈O₉
• MW: 318.276625156403
• CID: 2084500
• PubChem ID: 11162923
• Update Time: 2025-04-21

1,2,3,5-Tetra-O-acetyl-D-xylofuranose NEW Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5-Tetra-O-acetyl-D-xylofuranose NEW
• 1,2,3,5-Tetra-O-acetyl-D-xylofuranose
• D-Xylofuranose tetraacetate
• 1,2,3,5-Tetraacetate D-xylofuranose
• MT05406
• D-Xylose,2,3,4,5-tetraacetate
• AKOS027430446
• HY-139658
• DA-52745
• CS-0226672
• PD017536
• 30571-56-3
• SCHEMBL338322
• [(2R,3S,4R)-3,4,5-triacetyloxyoxolan-2-yl]methyl acetate
• (3R,4S,5R)-5-(Acetoxymethyl)tetrahydrofuran-2,3,4-triyl triacetate
• xylo-furanose tetraacetate
• D-Xylofuranose, 1,2,3,5-tetraacetate
• 42927-46-8
• IHNHAHWGVLXCCI-DAAZQVBGSA-N

• Inchi： 1S/C13H18O9/c1-6(14)18-5-10-11(19-7(2)15)12(20-8(3)16)13(22-10)21-9(4)17/h10-13H,5H2,1-4H3/t10-,11+,12-,13?/m1/s1
• InChI Key： IHNHAHWGVLXCCI-DAAZQVBGSA-N
• SMILES： O1C([C@@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 318.09508215Da
• Monoisotopic Mass: 318.09508215Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives